Cas no 699-90-1 (3-Fluoro-2-methylbenzoic acid)

3-Fluoro-2-methylbenzoic acid Properties

Names and Identifiers

• 3-Fluoro-2-methylbenzoic acid
• 2-Methyl-3-Fluoro Benzoic Acid
• C8H7FO2
• XMKZAIHFVHJGPV-UHFFFAOYSA-N
• Benzoic acid, 3-fluoro-2-methyl-
• 2-methyl-3-fluorobenzoic acid
• J-512459
• 6-Fluortoluylsaure
• NSC60050
• AM20050126
• Z1255399123
• EN300-125899
• MFCD00075246
• CL8085
• CS-W009095
• DTXSID40289271
• NSC-60050
• 3-Fluoro-2-methylbenzoicacid
• 699-90-1
• FT-0632839
• SCHEMBL504015
• FS-2196
• AC-3977
• InChI=1/C8H7FO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H,10,11
• 3-Fluoro-2-methyl-Benzoic acid
• 3-Fluoro-2-methylbenzoic acid, 99%
• SY017155
• NSC 60050
• A9250
• AKOS005254723
• DTXCID30240417
• AE-562/40229928
• BBL100623
• DB-031122
• STL554417
• +Expand

• MDL： MFCD00075246
• InChIKey： XMKZAIHFVHJGPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7FO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H,10,11)
• SMILES： FC1=CC=CC(C(O)=O)=C1C

Computed Properties

• Exact Mass: 154.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.043008
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.83230
• PSA: 37.30000
• Refractive Index: 1.532
• Boiling Point: 261.2℃ at 760 mmHg
• Melting Point: 158-160 °C (lit.)
• Flash Point: 111.8℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.258

3-Fluoro-2-methylbenzoic acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Fluoro-2-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters